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Compound Name: 1,2-Diiodoethane

Cat. No.: B146647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Diiodoethane, also known as ethylene diiodide, is an organoiodine compound with the

chemical formula C₂H₄I₂.[1] It serves as a versatile reagent in organic synthesis, most notably

in the preparation of samarium(II) iodide and ytterbium(II) iodide.[2][3] This technical guide

provides an in-depth overview of the core physical properties of 1,2-diiodoethane, complete

with experimental protocols for their determination and visualizations of key experimental

workflows.

Core Physical Properties
The physical characteristics of 1,2-diiodoethane are crucial for its handling, application in

synthesis, and purification. A summary of these properties is presented below.
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Property Value Units Conditions Citations

Molecular Weight 281.86 g/mol - [3][4][5]

Melting Point 80 - 82 °C lit. [3]

Boiling Point 206 °C at 760 mmHg

Density 2.132 g/mL at 25 °C (lit.) [3]

Refractive Index 1.674 - -

Solubility

Soluble in

methanol.

Insoluble in

water.

- - [6][7]

Appearance

White to almost

white crystalline

powder.

- - [6]

Stability

Stable, but may

discolor on

exposure to light.

- -

Inpatibilities

Strong bases,

strong oxidizing

agents.

- -

Experimental Protocols
Detailed methodologies for the determination of key physical properties of 1,2-diiodoethane
are outlined below. These protocols are based on established laboratory techniques.

Determination of Melting Point
The melting point of 1,2-diiodoethane can be determined using a standard melting point

apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:
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Sample Preparation: A small amount of dry, powdered 1,2-diiodoethane is packed into a

capillary tube to a height of 2-3 mm.[8]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid are recorded. This range represents the melting

point.

Purity Assessment: A sharp melting point range of 0.5-1 °C indicates a high degree of purity.

A broader range suggests the presence of impurities.[9]

Diagram: Workflow for Melting Point Determination

Melting Point Determination Workflow
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Boiling Point Determination Workflow
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Synthesis of Samarium(II) Iodide

Reactants

Conditions

Products

Samarium Metal (Sm) Samarium(II) Iodide (SmI₂)

1,2-Diiodoethane (ICH₂CH₂I) Ethene (C₂H₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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